Cas no 1530-36-5 ((2-Methylbenzyl)triphenylphosphonium bromide)

• Product Name: (2-Methylbenzyl)triphenylphosphonium bromide
• CAS No: 1530-36-5
• MF: C₂₆H₂₄BrP
• MW: 447.346527099609
• CID: 151943
• PubChem ID: 197738
• Update Time: 2025-11-02

(2-Methylbenzyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,[(2-methylphenyl)methyl]triphenyl-, bromide
• (2-Methylbenzyl)triphenylphosphonium bromide
• (o-methylbenzyl)triphenyl-phosphoniubromide
• (O-METHYLBENZYL)TRIPHENYLPHOSPHONIUM BROMIDE
• (o-Methylbenzyl)triphenyphosphonium Bromide
• [(2-methylphenyl)methyl]triphenylphosphonium bromide
• o-methylbenzyltriphenylphosphonium brpmide
• O-XYLYL TRIPHENYLPHOSPHONIUM BROMIDE
• 2-METHYLBENZYL TRIPHENYLPHOSPHONIUM BROMIDE
• (o-Methylbenzyl)triphenyphosphonium Bromide
• 2-Methylbenzyltriphenylphosphonium bromide,98%
• 2-METHYLBENZYL TRIPHENYLPHOSPHONIUM BROMIDE 98%
• FT-0605001
• DTXSID90934648
• CHEMBL3229243
• Phosphonium, [(2-methylphenyl)methyl]triphenyl-, bromide (1:1)
• 1530-36-5
• Phosphonium, [(2-methylphenyl)methyl]triphenyl-, bromide
• NS00048231
• (2-Methylbenzyl)triphenylphosphoniumbromide
• ZU967BK3CP
• EINECS 216-227-5
• NSC 77140
• 1-(3-hydroxypropyl)-3-(p-tolyl)urea
• A809380
• WLN: 1R B1PR&R&R &E
• SCHEMBL2451357
• XDCQNYYELACHOT-UHFFFAOYSA-M
• NSC77140
• [(2-Methylphenyl)methyl](triphenyl)phosphanium bromide
• NSC-77140
• (2-methylphenyl)methyl-triphenylphosphanium;bromide
• Phosphonium, ((2-methylphenyl)methyl)triphenyl-, bromide
• Phosphonium, (o-methylbenzyl)triphenyl-, bromide

• Inchi： 1S/C26H24P.BrH/c1-22-13-11-12-14-23(22)21-27(24-15-5-2-6-16-24,25-17-7-3-8-18-25)26-19-9-4-10-20-26;/h2-20H,21H2,1H3;1H/q+1;/p-1
• InChI Key： XDCQNYYELACHOT-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 446.08000
• Monoisotopic Mass: 446.07990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: powder
• Melting Point: 265 °C
• PSA: 13.59000
• LogP: 2.49310
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

(2-Methylbenzyl)triphenylphosphonium bromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• RTECS：TA2370000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on (2-Methylbenzyl)triphenylphosphonium bromide

Comprehensive Guide to (2-Methylbenzyl)triphenylphosphonium bromide (CAS No. 1530-36-5): Properties, Applications, and Market Insights

(2-Methylbenzyl)triphenylphosphonium bromide (CAS No. 1530-36-5) is a highly versatile phosphonium salt widely used in organic synthesis and specialty chemical applications. This compound, often referred to as MTPP bromide, has gained significant attention in recent years due to its role as a key intermediate in Wittig reactions, a fundamental transformation in modern organic chemistry. With the increasing demand for fine chemicals and pharmaceutical intermediates, understanding this compound's properties and applications has become crucial for researchers and industry professionals alike.

The molecular structure of (2-Methylbenzyl)triphenylphosphonium bromide features a unique combination of aromatic rings and a charged phosphonium center, making it particularly valuable for creating carbon-carbon double bonds in complex molecular architectures. Recent studies highlight its growing importance in the development of OLED materials and liquid crystal displays, aligning with current technological trends in display technology. Researchers frequently search for "Wittig reaction catalyst alternatives" and "phosphonium salts for organic synthesis," reflecting the compound's relevance in contemporary chemical research.

From a commercial perspective, (2-Methylbenzyl)triphenylphosphonium bromide has seen steady market growth, particularly in regions with strong pharmaceutical manufacturing sectors. The compound's stability and reactivity profile make it preferable to traditional reagents for certain applications, addressing common search queries like "stable phosphonium salts" and "air-stable Wittig reagents." Quality specifications typically require high purity levels (>98%), with manufacturers emphasizing consistent batch-to-batch reproducibility to meet the stringent requirements of GMP-compliant synthesis.

Environmental considerations have become increasingly important in chemical synthesis, and (2-Methylbenzyl)triphenylphosphonium bromide offers certain advantages in this regard. Compared to some alternative reagents, it often enables reactions with better atom economy and reduced byproduct formation. This aligns with current industry trends toward "greener chemical processes" and answers frequent search questions about "environmentally friendly phosphonium salts." The compound's thermal stability also contributes to safer handling profiles, an important consideration for industrial-scale applications.

In analytical chemistry, (2-Methylbenzyl)triphenylphosphonium bromide serves as a valuable reference material for mass spectrometry and NMR spectroscopy studies. Its distinctive fragmentation pattern and clear proton signals make it useful for method development and instrument calibration. Researchers often look for "phosphonium salt NMR reference" and "mass spec standards for charged species," highlighting this application area. The compound's UV-visible characteristics also make it suitable for certain photochemical studies, particularly in materials science research.

The synthesis and handling of (2-Methylbenzyl)triphenylphosphonium bromide require specific considerations to maintain product quality. Proper storage conditions (typically under inert atmosphere at room temperature) and protection from moisture are essential for preserving its reactivity. These practical aspects generate frequent search queries such as "how to store phosphonium salts" and "handling air-sensitive reagents." The compound's solubility profile (readily soluble in polar organic solvents but insoluble in water) also influences its application scope and workup procedures.

Recent advancements in flow chemistry and continuous processing have opened new possibilities for using (2-Methylbenzyl)triphenylphosphonium bromide in automated synthesis systems. Its compatibility with certain microreactor technologies makes it attractive for process intensification strategies, addressing industry needs for "scalable Wittig reaction protocols." This application aligns with current manufacturing trends toward Industry 4.0 and digitalization of chemical production.

Quality control of (2-Methylbenzyl)triphenylphosphonium bromide typically involves multiple analytical techniques, including HPLC purity analysis, elemental analysis, and melting point determination. Suppliers often provide comprehensive certificates of analysis to meet the documentation requirements of regulated industries. These quality assurance aspects respond to common purchaser concerns about "how to verify phosphonium salt purity" and "specifications for synthesis-grade reagents."

The global market for (2-Methylbenzyl)triphenylphosphonium bromide shows regional variations in demand patterns, with North America and Europe currently leading in research applications, while Asia demonstrates strong growth in production volumes. Market analysts frequently search for "phosphonium salt market trends" and "specialty chemical growth sectors," reflecting the compound's commercial significance. Emerging applications in material science and catalysis are expected to drive future demand, particularly in advanced technology sectors.

From a regulatory standpoint, (2-Methylbenzyl)triphenylphosphonium bromide generally falls under standard chemical handling guidelines, though specific regional regulations may apply to its transportation and storage. Safety data sheets provide essential information about proper personal protective equipment (typically lab coat, gloves, and eye protection) and first aid measures. These practical considerations generate frequent search queries such as "phosphonium salt safety guidelines" and "chemical handling best practices."

In conclusion, (2-Methylbenzyl)triphenylphosphonium bromide (CAS No. 1530-36-5) represents an important tool in modern synthetic chemistry with diverse applications across multiple industries. Its combination of chemical reactivity, stability, and versatility ensures continued relevance in both academic research and industrial processes. As synthetic methodologies evolve and new applications emerge, this compound is likely to maintain its position as a valuable reagent in the chemist's toolbox, answering the growing need for "reliable synthetic intermediates" and "specialty phosphonium compounds" in advanced chemical research and development.